Synthesis of allenynes via Pd-catalyzed coupling of 1,4-diyn-3-yl carbonates with boronic acids†

Organic Chemistry Frontiers Pub Date: 2023-11-22 DOI: 10.1039/D3QO01648J

Abstract

Conjugated allenynes widely exist in natural products and are commonly employed in the development of functional materials. However, synthetic methods are very limited. In this contribution, a palladium-catalyzed cross-coupling reaction of 1,4-diyn-3-yl carbonates with a series of commercially available boronic acids using S-phos or Gorlos-phos as the ligand has been developed. Diversely substituted allenynes incorporating synthetically useful functional groups are obtained in good yields under this set of mild conditions. Gram-scale reactions and synthetic transformations have been conducted to show their potential utility.

Graphical abstract: Synthesis of allenynes via Pd-catalyzed coupling of 1,4-diyn-3-yl carbonates with boronic acids
Synthesis of allenynes via Pd-catalyzed coupling of 1,4-diyn-3-yl carbonates with boronic acids†
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